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Compound of Interest

Compound Name: Benzathine

Cat. No.: B1666193

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides an in-depth examination of the core physicochemical
properties of Benzathine Benzylpenicillin Tetrahydrate, a long-acting antibiotic crucial for the
treatment of various bacterial infections. This document collates essential data on its chemical
identity, solubility, stability, and spectral characteristics. Detailed experimental protocols for key
analytical methods are provided, and logical workflows are visualized to support research and
development activities. All quantitative data is presented in structured tables for clarity and
comparative analysis.

Chemical Identity and Structure

Benzathine benzylpenicillin is a salt formed from two molecules of benzylpenicillin (penicillin
G) and one molecule of N,N'-dibenzylethylenediamine (benzathine).[1][2] This 2:1
stoichiometric relationship is fundamental to its structure and depot effect.[1] The compound
typically crystallizes as a tetrahydrate, incorporating four molecules of water into its crystal
lattice.[1][3]

Table 1: General Physicochemical and Identification Properties
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Property Value Source(s)

N,N'-Dibenzylethane-1,2-
diamine;bis((2S,5R,6R)-3,3
-dimethyl-7-oxo0-6-[(2-

Chemical Name ph_e"y'acew')am'"o]"" [1][4]
thia-1-
azabicyclo[3.2.0]heptane-
2-carboxylic

acid);tetrahydrate

Penicillin G Benzathine
Synonyms Tetrahydrate, Benzylpenicillin [4][5116]

Benzathine Tetrahydrate

(C16H18N204S)2,C16H20Nz2,

Molecular Formula [3]
4H20

Molecular Weight 981.2 g/mol [11[3114]

CAS Registry Number 41372-02-5 [31[71I8]

White or almost white,
Appearance crystalline powder; odourless [B17191[10]

or practically so.

| Hygroscopicity | Slightly hygroscopic. |[3] |

Solubility and pH

The limited aqueous solubility of benzathine benzylpenicillin is a cornerstone of its clinical
efficacy, enabling the creation of a depot upon intramuscular injection from which the active
drug is slowly released.[1][2] It is very slightly soluble in water and slightly soluble in alcohol.[2]
[7][9] Conversely, it is freely soluble in solvents like dimethylformamide and formamide.[1][7]
[10]

Table 2: Solubility Profile
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Solubility Quantitative Data
Solvent L Source(s)
Description (approx.)
Very slightl 1 in 5000 (0.2
Water VSl ( [7]
soluble mg/mL)
Ethanol (96%) Slightly soluble 1in 65 (15.4 mg/mL) [7]
Dimethylformamide Freely soluble - [L1[71191[1.0]
Formamide Freely soluble - [11[71[10]
Chloroform Sparingly soluble - [2]

| Ether | Practically insoluble | - |[3] |

pH: The pH of a saturated solution, or a prepared suspension, typically falls within a range of
4.0 to 7.5, depending on the specific preparation method outlined by various pharmacopoeias.
[3][7] For instance, a solution prepared by dissolving 50 mg in 50 mL of dehydrated alcohol and
adding 50 mL of water has a pH between 4.0 and 6.5.[7] A saturated solution in carbon dioxide-
free water has a pH of 5.0-7.5.[3]

Crystallographic and Spectroscopic Properties

The solid-state characteristics of benzathine benzylpenicillin tetrahydrate have been
elucidated through various analytical techniques.

Table 3: Crystallographic Data

Parameter Value Source(s)
Crystal System Monoclinic [1]
Space Group P21 [1]

| Unit Cell Parameters |a=12.4A, b=182A, c=14.7 A; a =90°, B = 112°, y = 90° |[1] |

Table 4: Spectroscopic Characterization Data
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] Wavenumber/Chem
Technique Feature . . Source(s)
ical Shift

B-Lactam Ring
FTIR 1770 cm™* [1]
(C=0 stretch)

Amide Bond (N-H

1540 cm™1 [1]

bend)
1H NMR (D20) Phenyl Protons 0 7.3-7.5 ppm [1]
B-Lactam C6-H 0 5.5 ppm [1]

| 3C NMR | B-Lactam Carbonyl | & 175 ppm |[1] |

Thermal Properties and Stability

Benzathine benzylpenicillin tetrahydrate exhibits specific thermal behavior. It has a broad
melting point, with reports of sintering at 100°C and melting above 110°C to a cloudy liquid that
becomes clear at 135°C.[10][11] Another source indicates a decomposition temperature of
>118°C.[12]

Storage and Stability:

o Storage: Should be stored in tightly closed or hermetically sealed containers, protected from
light, at a temperature not exceeding 30°C.[3]

e Solution Stability: Stock solutions in DMSO can be stored for up to 6 months at -80°C and 1
month at -20°C.[5][13] Aqueous solutions are rapidly inactivated by acids, alkali hydroxides,
and oxidizing agents.[7]

Experimental Protocols

Detailed methodologies are critical for the accurate characterization and quality control of
benzathine benzylpenicillin tetrahydrate.

High-Performance Liquid Chromatography (HPLC) for
Assay and Impurity Profiling
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This method is used to determine the content of both benzathine and benzylpenicillin and to
identify related impurities.[14][15][16]

Objective: To quantify the active components and assess purity.

Instrumentation: A standard HPLC system with a UV detector.

Column: A suitable C18 column (e.g., YMC-Pack ODS-A, Waters Atlantis T3), typically with a
3 um particle size.[3]

Mobile Phase (Gradient Example):

o Mobile Phase A: A mixture of a potassium dihydrogen phosphate solution (e.g., 34 g/L,
adjusted to pH 3.5), methanol, and water.[16]

o Mobile Phase B: A similar phosphate buffer with a higher proportion of methanol.[16]

Sample Preparation:

o Accurately weigh approximately 2 mg of the powder.[14]

o Dissolve the sample in 1 mL of dimethylformamide (DMF).[14]

o Dilute the stock solution with deionized water to a final nominal concentration of 0.2
mg/mL for analysis.[14]

Chromatographic Conditions:

[e]

Flow Rate: 1.0 mL/min.[16]

o

Column Temperature: 40-50°C.[3][16]

[¢]

Detection: UV spectrophotometry at a specified wavelength.

[e]

Injection Volume: 20 pL.[15]

Data Analysis: The content of benzathine and benzylpenicillin is calculated by comparing
the peak areas from the sample chromatogram to those obtained from a reference standard
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solution.[15]

Determination of Water Content (Karl Fischer Titration)

This is the standard pharmacopoeial method for quantifying the water content in the hydrated

compound.[3]

Objective: To confirm the substance is the tetrahydrate form and meets specifications
(typically 5.0% to 8.0% wi/w).[3]

Instrumentation: An automatic Karl Fischer titrator.
Method: Method A (volumetric titration) is typically employed.

Sample Preparation: Accurately weigh about 0.2 g of the substance and introduce it into the
titration vessel containing a suitable solvent (e.g., methanol).

Procedure: Titrate with the Karl Fischer reagent until the endpoint is reached. The water
content is calculated based on the volume of titrant consumed.

X-Ray Diffraction (XRD)

XRD is used to investigate the crystalline structure of the material.[17]

Objective: To confirm the crystal system, space group, and unit cell parameters, and to
detect any polymorphic changes.[1][17]

Instrumentation: An X-ray diffractometer with a copper Ka radiation source.
Sample Preparation: The powder sample is gently packed into a sample holder.

Procedure: The sample is scanned over a range of 26 angles (e.g., from 1.5° to a higher
angle) at a defined scan rate (e.g., 2°/min).[17]

Data Analysis: The resulting diffraction pattern, with its characteristic peaks, is compared to
reference patterns to confirm the crystalline identity.

Mandatory Visualizations
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The following diagrams illustrate key workflows and logical relationships relevant to benzathine
benzylpenicillin tetrahydrate.

Analytical Workflow for Quality Control

Sample Preparation

Weigh ~2 mg of
Benzathine Benzylpenicillin
Tetrahydrate Powder

:

Dissolve in 1 mL
Dimethylformamide (DMF)

'

Dilute to 0.2 mg/mL
with Deionized Water

repared Sample

HPLC Analysis

Inject 20 pL onto
C18 Column

'

Gradient Elution with
Phosphate Buffer/Methanol

'

UV Detection

hromatogram

Data Analysis

Integrate Peak Areas

'

Compare to
Reference Standard

l

Calculate Content &
Impurity Profile
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Caption: Experimental workflow for HPLC analysis of Benzathine Benzylpenicillin.
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Caption: Workflow for preparing solid dispersions via the solvent evaporation method.
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Caption: The depot mechanism leading to prolonged release of active Benzylpenicillin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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